Cas no 1729-01-7 (8-Methoxycoumarin-3-carboxylic acid chloride)
1729-01-7 structure
Product Name:8-Methoxycoumarin-3-carboxylic acid chloride
CAS No:1729-01-7
MF:C11H7ClO4
MW:238.62388253212
MDL:MFCD12197774
CID:2923950
PubChem ID:15170044
Update Time:2025-04-21
8-Methoxycoumarin-3-carboxylic acid chloride Chemical and Physical Properties
Names and Identifiers
-
- 8-Methoxycoumarin-3-carboxylic acid chloride
- F2158-0750
- BBL014501
- AKOS005172551
- HEMOMFUKHGXJMF-UHFFFAOYSA-N
- 8-METHOXY-2-OXO-2H-CHROMENE-3-CARBONYL CHLORIDE
- ALBB-010830
- 2H-1-Benzopyran-3-carbonyl chloride, 8-methoxy-2-oxo-
- SCHEMBL11339310
- EN300-236543
- 1729-01-7
- 8-METHOXY-2-OXO-2H-CHROMENE-3-CARBONYLCHLORIDE
- 8-methoxy-2-oxochromene-3-carbonyl chloride
-
- MDL： MFCD12197774
- Inchi： 1S/C11H7ClO4/c1-15-8-4-2-3-6-5-7(10(12)13)11(14)16-9(6)8/h2-5H,1H3
- InChI Key： HEMOMFUKHGXJMF-UHFFFAOYSA-N
- SMILES： ClC(C1C(=O)OC2C(=CC=CC=2C=1)OC)=O
Computed Properties
- Exact Mass: 238.0032864Da
- Monoisotopic Mass: 238.0032864Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 52.6Ų
8-Methoxycoumarin-3-carboxylic acid chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM291532-1g |
8-Methoxy-2-oxo-2H-chromene-3-carbonyl chloride |
1729-01-7 | 97% | 1g |
$302 | 2021-06-17 | |
| Chemenu | CM291532-5g |
8-Methoxy-2-oxo-2H-chromene-3-carbonyl chloride |
1729-01-7 | 97% | 5g |
$853 | 2021-06-17 | |
| TRC | M282956-100mg |
8-Methoxycoumarin-3-carboxylic Acid Chloride |
1729-01-7 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M282956-500mg |
8-Methoxycoumarin-3-carboxylic Acid Chloride |
1729-01-7 | 500mg |
$ 210.00 | 2022-06-04 | ||
| TRC | M282956-1g |
8-Methoxycoumarin-3-carboxylic Acid Chloride |
1729-01-7 | 1g |
$ 340.00 | 2022-06-04 | ||
| Chemenu | CM291532-1g |
8-Methoxy-2-oxo-2H-chromene-3-carbonyl chloride |
1729-01-7 | 97% | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-236543-0.05g |
8-methoxy-2-oxo-2H-chromene-3-carbonyl chloride |
1729-01-7 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-236543-0.1g |
8-methoxy-2-oxo-2H-chromene-3-carbonyl chloride |
1729-01-7 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-236543-0.25g |
8-methoxy-2-oxo-2H-chromene-3-carbonyl chloride |
1729-01-7 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-236543-0.5g |
8-methoxy-2-oxo-2H-chromene-3-carbonyl chloride |
1729-01-7 | 95% | 0.5g |
$699.0 | 2024-06-19 |
8-Methoxycoumarin-3-carboxylic acid chloride Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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